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Compound of Interest

Compound Name: 2,3,4-Trimethylaniline

Cat. No.: B074830

Introduction

2,3,4-trimethylbenzenamine, an aromatic amine, is a significant chemical compound within
organic chemistry. Its nomenclature, governed by the International Union of Pure and Applied
Chemistry (IUPAC), provides a systematic and unambiguous way to identify the molecule. The
IUPAC system names this compound based on the benzene ring with an amine substituent (-
NH2), with the positions of the three methyl (-CH3) groups indicated by numbers. Thus, the
name 2,3,4-trimethylbenzenamine clearly defines the substitution pattern on the benzene ring.
An alternative, and equally acceptable, IUPAC name is 2,3,4-trimethylaniline.[1] This
compound is also known by synonyms such as Benzenamine, 2,3,4-trimethyl- and Aniline,
2,3,4-trimethyl-.[2][3] It is definitively identified by its CAS Registry Number: 1467-35-2.[1][2]

This guide provides an overview of its chemical properties, a representative synthesis protocol,
and its structural identification for researchers, scientists, and professionals in drug
development.

Physicochemical Properties

The quantitative properties of 2,3,4-trimethylbenzenamine are crucial for its application in
research and synthesis. These properties determine its behavior in different solvents and its
reactivity. The data is summarized in the table below.
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Property Value Reference
IUPAC Name 2,3,4-trimethylaniline [1]
Synonyms 2,3,4-trime?hylbenzena-lmine, e
Benzenamine, 2,3,4-trimethyl-

CAS Number 1467-35-2 [1][2]
Molecular Formula C9H13N [2]
Molecular Weight 135.21 g/mol [1][2]
Appearance Colorless to pale yellow liquid [3]
Melting Point 24 °C [2]
Boiling Point 238-240 °C [2]
Topological Polar Surface Area 26 A2 [1]
XLogP3 2.3 [2]

Experimental Protocols: Synthesis of

Trimethylanilines

The synthesis of substituted anilines often involves the nitration of the corresponding

substituted benzene, followed by the reduction of the nitro group. The following protocol is a

representative method for the synthesis of a trimethylaniline isomer, specifically 2,4,6-

trimethylaniline, which illustrates the general principles that can be adapted for 2,3,4-

trimethylbenzenamine starting from the appropriate trimethylbenzene (hemimellitene).

Objective: To synthesize 2,4,6-trimethylaniline from mesitylene.

Materials:

o Mesitylene (1,3,5-trimethylbenzene)

 Sulfuric acid (H2S0a4)

 Nitric acid (HNO3)
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 Iron powder (Fe)

e Hydrochloric acid (HCI)

o Water (H20)

e Sodium bicarbonate (NaHCO3) solution, saturated
o Ethyl acetate (EtOAC)

e Sodium sulfate (NazS0a4)

» Reaction flask, dropping funnel, condenser, heating mantle, and standard laboratory
glassware.

Procedure:

Step 1: Nitration of Mesitylene

A mixture of sulfuric acid and nitric acid is prepared to form the nitrating agent.

Mesitylene is slowly added to the mixed acid at a controlled temperature, typically below
10°C, to prevent over-nitration and side reactions. The reaction is carried out for several
hours.

After the reaction is complete, the mixture is allowed to stand, leading to the separation of
layers. The acidic layer is carefully removed.

The organic layer, containing 2,4,6-trimethylnitrobenzene, is washed to remove residual acid.
Step 2: Reduction of 2,4,6-trimethylnitrobenzene

e The crude 2,4,6-trimethylnitrobenzene is transferred to a reaction vessel containing iron
powder and a mixture of hydrochloric acid and water.

e The mixture is heated to reflux (around 100-105°C) for several hours to facilitate the
reduction of the nitro group to an amine group.[4]
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e Upon completion, the reaction mixture is cooled.
Step 3: Isolation and Purification

e The crude 2,4,6-trimethylaniline is isolated from the reaction mixture, often by steam
distillation.

o The distilled product is then extracted into an organic solvent, such as ethyl acetate.

e The organic extracts are combined, washed with a saturated aqueous solution of sodium
bicarbonate to neutralize any remaining acid, and then dried over anhydrous sodium sulfate.

[4]
e The solvent is removed under reduced pressure (in vacuo).
o The final product is purified by distillation to yield pure 2,4,6-trimethylaniline.[4]

This general methodology highlights the key steps in producing trimethylanilines. For the
synthesis of 2,3,4-trimethylbenzenamine, the starting material would be 1,2,3-trimethylbenzene
(hemimellitene), and the nitration conditions would need to be carefully controlled to achieve
the desired regioselectivity.

Visualization of Nomenclature

The following diagram illustrates the logical relationship between the chemical structure of
2,3,4-trimethylbenzenamine and its various identifiers, including its IUPAC names and CAS
number.

Caption: Relationship between the structure and nomenclature of 2,3,4-trimethylbenzenamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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